3-[[2-(Trifluoromethyl)benzoyl]amino]-2-[[[2-(trifluoromethyl)benzoyl]amino]methyl]propanoic acid

• IUPAC Name: 3-[[2-(trifluoromethyl)benzoyl]amino]-2-[[[2-(trifluoromethyl)benzoyl]amino]methyl]propanoic acid
• InChI: InChI=1S/C20H16F6N2O4/c21-19(22,23)14-7-3-1-5-12(14)16(29)27-9-11(18(31)32)10-28-17(30)13-6-2-4-8-15(13)20(24,25)26/h1-8,11H,9-10H2,(H,27,29)(H,28,30)(H,31,32)
• InChI Key: LEQYDNDDIMIEOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC(CNC(=O)C2=CC=CC=C2C(F)(F)F)C(=O)O)C(F)(F)F
• Molecular Formula: C20H16F6N2O4
• Molecular Weight: 462.3 g/mol

Description

The compound “3-[[2-(Trifluoromethyl)benzoyl]amino]-2-[[[2-(trifluoromethyl)benzoyl]amino]methyl]propanoic acid” has a molecular formula of C20H16F6N2O4. Its average mass is 462.342 Da and its monoisotopic mass is 462.101440 Da.

Scientific Research Applications

• Synthesis of Potent PPARγ Agonists : This compound has been synthesized for the development of potent peroxisome proliferator-activated receptor gamma (PPARγ) agonists, which are significant in the regulation of adipocyte differentiation and glucose homeostasis (Reynolds & Hermitage, 2001).

• Antioxidant and Anti-inflammatory Activities : Derivatives of this compound have shown potential in antioxidant and anti-inflammatory activities. These derivatives have shown potency comparable to ascorbic acid (Sahoo, Subudhi, & Swain, 2011).

• Acid-mediated Cyclization Studies : The compound has been utilized in studying acid-mediated cyclization processes, offering insights into the synthesis of various functional groups under acidic conditions (Watanuki et al., 2004).

• Crystal Structure Characterization : Its amino acid derivatives have been characterized for their crystal structures and theoretical prediction of reactivity. These derivatives have applications in understanding molecular interactions and reactivity (Odame et al., 2015).

• Sources of Enantiopure α,α-Dialkyl α-Amino Acids : It has been shown to be an efficient and economical source for the synthesis of enantiopure α,α-dialkyl α-amino acids, which are significant in the development of various pharmaceuticals and biologically active compounds (Rojas‐Lima et al., 2005).

• Study of Interactions with Bovine Serum Albumin (BSA) : The interactions of carboxamide derivatives of this compound with BSA have been studied using ultrasonic interferometer techniques, which is important for understanding protein-ligand interactions (Thakare et al., 2018).

• Fluorescence Derivatization of Amino Acids : It has been used in fluorescence derivatization of amino acids, which is significant in biochemical and biological assays involving fluorescence detection (Frade et al., 2007).